methyl 3-{[(1-phenyl-5-propyl-1H-1,2,3-triazol-4-yl)carbonyl]amino}benzoate

Specification

• CAS No.: 950234-12-5
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.405
• IUPAC Name: methyl 3-[(1-phenyl-5-propyltriazole-4-carbonyl)amino]benzoate
• Standard InChI: InChI=1S/C20H20N4O3/c1-3-8-17-18(22-23-24(17)16-11-5-4-6-12-16)19(25)21-15-10-7-9-14(13-15)20(26)27-2/h4-7,9-13H,3,8H2,1-2H3,(H,21,25)
• Standard InChI Key: KQVPLXPSJJHBOE-UHFFFAOYSA-N
• SMILES: CCCC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=CC(=C3)C(=O)OC

Introduction

Methyl 3-{[(1-phenyl-5-propyl-1H-1,2,3-triazol-4-yl)carbonyl]amino}benzoate is a complex organic compound that belongs to the triazole family, which is known for its diverse biological activities and applications in pharmaceuticals and materials science. This compound features a triazole ring with a phenyl group at the first position, a propyl group at the fifth position, and a carbonylamino linkage to a methyl benzoate moiety. Despite the lack of specific information on this compound in the provided search results, we can infer its properties and potential applications based on similar triazole derivatives.

Biological Activities and Applications

Triazole compounds are known for their diverse biological activities, including antimicrobial, anticancer, and antioxidant properties. The specific biological activities of methyl 3-{[(1-phenyl-5-propyl-1H-1,2,3-triazol-4-yl)carbonyl]amino}benzoate would depend on its structural features and substituents. For instance, the presence of a phenyl group and a propyl chain could influence its lipophilicity and interaction with biological targets.

Research Findings and Potential Applications

While specific research findings on methyl 3-{[(1-phenyl-5-propyl-1H-1,2,3-triazol-4-yl)carbonyl]amino}benzoate are not available, similar triazole derivatives have shown promise in pharmaceutical applications due to their ability to interact with various biological targets. The compound's potential applications could include drug development, particularly in areas where triazole derivatives have shown efficacy, such as anticancer or antimicrobial therapies.